![molecular formula C22H15BrFN3O B3504198 6-bromo-N-(2-fluorobenzyl)-2-(3-pyridinyl)-4-quinolinecarboxamide](/img/structure/B3504198.png)
6-bromo-N-(2-fluorobenzyl)-2-(3-pyridinyl)-4-quinolinecarboxamide
Overview
Description
6-bromo-N-(2-fluorobenzyl)-2-(3-pyridinyl)-4-quinolinecarboxamide is a chemical compound that has been studied for its potential in scientific research. This compound belongs to the class of quinolinecarboxamides and has shown promising results in various studies. In
Mechanism of Action
The mechanism of action of 6-bromo-N-(2-fluorobenzyl)-2-(3-pyridinyl)-4-quinolinecarboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and replication. This, in turn, leads to the inhibition of cancer cell growth and the potential treatment of other diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, leading to the inhibition of cancer cell growth. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential in treating other diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-bromo-N-(2-fluorobenzyl)-2-(3-pyridinyl)-4-quinolinecarboxamide in lab experiments is its potential in inhibiting cancer cell growth. This makes it a valuable compound for cancer research. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 6-bromo-N-(2-fluorobenzyl)-2-(3-pyridinyl)-4-quinolinecarboxamide. One direction is to further investigate its potential in treating other diseases such as malaria and tuberculosis. Another direction is to explore its potential in combination with other drugs for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity.
Scientific Research Applications
6-bromo-N-(2-fluorobenzyl)-2-(3-pyridinyl)-4-quinolinecarboxamide has been studied for its potential in various scientific research applications. One of the most notable applications is in the field of cancer research, where this compound has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential in treating other diseases such as malaria and tuberculosis.
Properties
IUPAC Name |
6-bromo-N-[(2-fluorophenyl)methyl]-2-pyridin-3-ylquinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15BrFN3O/c23-16-7-8-20-17(10-16)18(11-21(27-20)15-5-3-9-25-12-15)22(28)26-13-14-4-1-2-6-19(14)24/h1-12H,13H2,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRYAKTYBWXWWAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC(=O)C2=CC(=NC3=C2C=C(C=C3)Br)C4=CN=CC=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15BrFN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.